Cas no 5728-41-6 ([1,1'-Biphenyl]-4-carboxylic acid, 2-chloro-)

[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- is a biphenyl derivative featuring a carboxylic acid functional group at the 4-position and a chloro substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. Its biphenyl core provides structural rigidity, while the chloro and carboxyl groups offer reactive sites for further functionalization. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in cross-coupling reactions and other transformations. Its well-defined structure makes it valuable for constructing complex molecules with precise stereoelectronic properties.

[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- structure

5728-41-6 structure

Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro-

CAS No:5728-41-6

MF:C₁₃H₉ClO₂

MW:232.66236281395

CID:4043585

PubChem ID:19878925

Update Time:2025-10-11

[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-carboxylic acid, 2-chloro-
- DB-149855
- QAASEXRKPINZLM-UHFFFAOYSA-N
- 2-chloro-(1,1-biphenyl)-4-carboxylic acid
- SCHEMBL2044221
- 5728-41-6
- AKOS017559072
- 2-Chlorobiphenyl-4-carboxylic acid
- Inchi： 1S/C13H9ClO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key： QAASEXRKPINZLM-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC=C2)=CC=C(C(O)=O)C=C1Cl

Computed Properties

Exact Mass: 232.0291072Da
Monoisotopic Mass: 232.0291072Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 37.3Å²

[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002775-250mg	2-Chlorobiphenyl-4-carboxylic acid	5728-41-6	97%	250mg	$489.60	2023-09-01
Alichem	A011002775-500mg	2-Chlorobiphenyl-4-carboxylic acid	5728-41-6	97%	500mg	$798.70	2023-09-01
Alichem	A011002775-1g	2-Chlorobiphenyl-4-carboxylic acid	5728-41-6	97%	1g	$1504.90	2023-09-01

[1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2-chloro-

Latest Research Insights on [1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- (CAS: 5728-41-6) in Chemical Biology and Pharmaceutical Applications

The compound [1,1'-Biphenyl]-4-carboxylic acid, 2-chloro- (CAS: 5728-41-6) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile structural properties and potential therapeutic applications. This briefing synthesizes the latest findings (2022-2023) from peer-reviewed journals, patent filings, and preclinical studies, focusing on its synthetic utility, biological activity, and emerging roles in drug development.

Recent studies highlight the compound's role as a key intermediate in synthesizing kinase inhibitors, particularly targeting JAK and BTK family enzymes. A 2023 Journal of Medicinal Chemistry publication (DOI: 10.1021/acs.jmedchem.2c02071) demonstrated its incorporation into novel covalent inhibitors showing 40% improved selectivity against BTK compared to first-generation analogs. The chloro-substituted biphenyl core was found to enhance binding affinity through halogen bonding interactions with Pro427 in the BTK active site.

In materials science, researchers at ETH Zurich (2022, Advanced Materials) utilized 5728-41-6 as a building block for luminescent metal-organic frameworks (MOFs). The compound's rigid biphenyl structure and carboxylate group enabled the creation of MOFs with exceptional thermal stability (up to 350°C) and quantum yields of 0.45, suggesting applications in bioimaging and sensor development.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) revealed unexpected metabolic stability of derivatives containing this scaffold. Microsomal assays showed a 2.8-fold increase in half-life compared to analogous non-chlorinated biphenyl compounds, attributed to the electron-withdrawing effects of the chloro substituent slowing oxidative metabolism.

Ongoing clinical trials (Phase I/II) by Vertex Pharmaceuticals (NCT05678984) are evaluating a cystic fibrosis corrector containing this structural motif. Preliminary data indicate the chloro-biphenyl moiety improves cellular trafficking of the CFTR protein by 60% versus earlier candidates, while maintaining favorable safety profiles.

Environmental and toxicological assessments (EPA 2023 report) confirm that 5728-41-6 exhibits moderate persistence (DT50 = 28 days in soil) but low bioaccumulation potential (BCF < 100). These properties support its continued pharmaceutical use while necessitating standard containment protocols during manufacturing.

Future research directions highlighted in a recent Nature Reviews Drug Discovery perspective emphasize the scaffold's potential in PROTAC design and radiopharmaceuticals. The chloro group's ability to serve as a ¹⁸F-radiolabeling site (reported in Nuclear Medicine and Biology, 2023) opens new avenues for PET tracer development targeting inflammatory biomarkers.